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Compound of Interest

Compound Name:
Acetone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147573 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Acetone 2,4-
Dinitrophenylhydrazone-d3. The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound, minimizing risks and ensuring the integrity of

experimental work.

Compound Overview: Acetone 2,4-Dinitrophenylhydrazone-d3 is the deuterated analog of

Acetone 2,4-Dinitrophenylhydrazone. While deuterated compounds are generally non-

radioactive and considered safe for laboratory use, the primary hazards of this compound are

associated with the 2,4-Dinitrophenylhydrazine (DNPH) moiety. DNPH and its derivatives are

flammable solids that can be explosive when dry.[1] Therefore, this compound must be handled

with the same precautions as its non-deuterated counterpart.

Hazard Identification and Mitigation
It is crucial to treat Acetone 2,4-Dinitrophenylhydrazone-d3 as a hazardous substance,

despite some safety data sheets for the deuterated form suggesting otherwise. The parent

compound, 2,4-Dinitrophenylhydrazine, is a flammable solid, harmful if swallowed, and causes

skin and eye irritation.[2] A primary concern is its explosive potential when dry; it is sensitive to

shock and friction.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1147573?utm_src=pdf-interest
https://www.benchchem.com/product/b1147573?utm_src=pdf-body
https://www.benchchem.com/product/b1147573?utm_src=pdf-body
https://www.benchchem.com/product/b1147573?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone-2_4-Dinitrophenylhydrazone-d3
https://www.benchchem.com/product/b1147573?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/2-4-dinitrophenylhydrazine-119-26-6.docx
https://extension.psu.edu/reduce-your-exposure-to-pesticides-wear-gloves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Mitigation Measures

Explosion

Keep the compound wetted.[3][4] Avoid

grinding, shock, or friction.[5] Store away from

heat and sources of ignition.[2][5]

Flammability

Handle as a flammable solid.[2][4][5] Keep away

from open flames, sparks, and hot surfaces.[2]

[4][5] Use non-sparking tools and explosion-

proof equipment.[5] Ground all equipment

containing the material.[2][5]

Toxicity

Harmful if swallowed or inhaled.[1] Avoid

breathing dust and contact with skin and eyes.

[2][5]

Irritation Causes skin and eye irritation.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves (e.g., Butyl rubber for

extended contact with acetone).[6] Always

inspect gloves before use and use proper

removal techniques.

Eye Protection
Chemical safety goggles.[7] A face shield should

be used when there is a risk of splashing.[7]

Skin and Body

Lab coat. For larger quantities or risk of

significant exposure, an apron or coveralls may

be necessary.

Respiratory

Use in a well-ventilated area, preferably a

chemical fume hood, to keep airborne levels

low.[2] If a respirator is needed, a full-face

particle respirator (N100 or P3 type) may be

appropriate.[8]

Physical and Chemical Properties
Property Value

Molecular Formula C₉H₇D₃N₄O₄

Molecular Weight 241.22 g/mol [1]

Melting Point 126-128 °C (for non-deuterated form)[9]

Appearance Yellow to orange solid[5]

Operational and Disposal Plans
Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Acetone 2,4-
Dinitrophenylhydrazone-d3 for use as an internal standard in a quantitative analysis.

1. Preparation and Precautionary Measures:
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Ensure the work area, a certified chemical fume hood, is clean and uncluttered.
Verify that an emergency shower and eyewash station are accessible.
Don all required PPE as specified in the table above.
Assemble all necessary equipment: analytical balance, volumetric flask, spatula, and
appropriate solvent (e.g., acetonitrile or methanol).

2. Weighing the Compound:

Carefully transfer the required amount of Acetone 2,4-Dinitrophenylhydrazone-d3 from its
storage container to a weighing paper or boat on an analytical balance.
Avoid creating dust. If any static is present, use an anti-static gun.
Record the exact weight.

3. Dissolution:

Carefully transfer the weighed compound into a clean, calibrated volumetric flask.
Add a small amount of the chosen solvent to dissolve the solid.
Gently swirl the flask to ensure complete dissolution.

4. Final Dilution and Storage:

Once fully dissolved, dilute the solution to the calibration mark on the volumetric flask with
the solvent.
Cap the flask and invert it several times to ensure a homogenous solution.
Transfer the stock solution to a labeled amber vial for storage.
Store the solution in a refrigerator at 2-8°C, as recommended for deuterated standards to
maintain stability.

Spill and Emergency Procedures
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Emergency Procedure

Minor Spill

Evacuate non-essential personnel. Wearing

appropriate PPE, cover the spill with an

absorbent material. Decontaminate the area

with soap and water.[2] Collect all contaminated

materials in a sealed container for hazardous

waste disposal.[2]

Major Spill

Evacuate the area immediately. Alert others and

activate the fire alarm if necessary. Contact your

institution's emergency response team.

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing

contaminated clothing.[1][5] Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[1] Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1][5]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2]

Waste Disposal Plan
All materials contaminated with Acetone 2,4-Dinitrophenylhydrazone-d3 must be treated as

hazardous waste.

Solid Waste: Collect any unused compound, contaminated PPE, and spill cleanup materials

in a clearly labeled, sealed container.

Liquid Waste: Collect any waste solutions in a compatible, sealed, and clearly labeled

hazardous waste container.
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Do not dispose of this chemical down the drain or in regular trash.[4]

Arrange for disposal through your institution's environmental health and safety office or a

certified hazardous waste disposal contractor.[4]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for the safe handling of Acetone 2,4-
Dinitrophenylhydrazone-d3, from preparation to disposal.
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Safe Handling Workflow for Acetone 2,4-Dinitrophenylhydrazone-d3
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Caption: Workflow for safe handling of Acetone 2,4-Dinitrophenylhydrazone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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